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Compound of Interest

Compound Name: 3-Oxo0-4-phenylbutanenitrile

Cat. No.: B103922

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological
information for benzoylacetonitrile (CAS No. 614-16-4). The information is compiled from safety
data sheets, regulatory databases, and scientific literature to ensure a thorough understanding
for professionals working with this compound.

Chemical and Physical Properties

Benzoylacetonitrile, also known as 2-cyanoacetophenone or 3-0xo-3-phenylpropanenitrile, is a
beta-ketonitrile and an aromatic ketone. It is a solid at room temperature and has the following
properties:

Property Value

Molecular Formula CoH7NO

Molecular Weight 145.16 g/mol

Appearance White to light yellow crystalline powder
Melting Point 80-83 °C

Boiling Point 160 °C at 10 mmHg

Solubility Sparingly soluble in water
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Hazard Identification and Classification

Benzoylacetonitrile is classified as acutely toxic and an irritant. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications[1][2][3][4][5][6]:

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )

skin

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning

Pictograms:

Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature, strict safety protocols should be followed when handling
benzoylacetonitrile.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

o Ensure that eyewash stations and safety showers are readily accessible in the work area.
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Personal Protective Equipment (PPE)

PPE Category

Specifications and Recommendations

Eye and Face Protection

Wear chemical safety goggles that comply with
EN 166 or NIOSH standards. A face shield
should be worn in situations with a high risk of

splashing or dust generation.

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile
or neoprene gloves are recommended. Inspect
gloves for integrity before use and practice
proper glove removal technique to avoid skin
contact. Dispose of contaminated gloves as

hazardous waste.

Body Protection

A standard laboratory coat is required. For
procedures with a higher risk of contamination,

consider a chemical-resistant apron or coveralls.

Respiratory Protection

If working outside of a fume hood or if dust
generation is likely, a NIOSH-approved N95
dust mask or a respirator with an appropriate

cartridge should be used.

Handling Procedures

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Avoid contact with skin and eyes.

e Do not eat, drink, or smoke when using this product.

» Wash hands thoroughly after handling.

o Keep the container tightly closed when not in use.

o Store in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong bases.
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First Aid Measures

In case of exposure to benzoylacetonitrile, the following first aid measures should be taken

immediately:

Exposure Route

First Aid Measures

Rinse mouth with water. Do NOT induce

Ingestion - ) ) ) )
vomiting. Seek immediate medical attention.
Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation

artificial respiration. Seek medical attention if

you feel unwell.

Skin Contact

Remove contaminated clothing and wash the
affected area with plenty of soap and water.

Seek medical attention if skin irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Toxicity Information

The primary toxic effects of benzoylacetonitrile are acute toxicity upon ingestion, dermal

contact, or inhalation, as well as irritation to the skin, eyes, and respiratory system.

Quantitative Toxicity Data

Acute toxicity studies have been conducted according to OECD guidelines. The following

median lethal dose (LD50) values have been reported:
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Route Species Guideline Result

LD50 > 2000 mg/kg

Oral Rat OECD 425
bw

LD50 > 2000 mg/kg

Dermal Rat OECD 402
bw

No quantitative data for acute inhalation toxicity (LC50) is available as the study was waived
based on the results of the oral and dermal toxicity studies.

Proposed Mechanism of Toxicity

While specific studies on the metabolic fate of benzoylacetonitrile are limited, the toxicity of
many nitrile compounds is attributed to the metabolic release of cyanide. It is hypothesized that
benzoylacetonitrile undergoes metabolism by cytochrome P450 enzymes in the liver, which
could lead to the release of a cyanide ion.

The released cyanide can then inhibit cytochrome c oxidase, a critical enzyme in the
mitochondrial electron transport chain. This inhibition disrupts cellular respiration, leading to a
rapid decrease in ATP production and subsequent cell death.
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Acclimatize Animals (>= 5 days)

Fast Animals Overnight

Dose a Single Animal (Oral Gavage)

Observe Remaining Animals for 14 Days

Calculate LDS0 (Maximum Likelihood)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety, Handling,
and Toxicity of Benzoylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103922#safety-handling-and-toxicity-information-for-
benzoylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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